Cas no 16408-06-3 (2,1,3-Benzothiadiazole,4,6-dinitro-)

• Product Name: 2,1,3-Benzothiadiazole,4,6-dinitro-
• CAS No: 16408-06-3
• MF: C₆H₂N₄O₄S
• MW: 226.16947889328
• CID: 204956
• PubChem ID: 305451
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole,4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole,4,6-dinitro-
• 4,6-dinitro-2,1,3-benzothiadiazole
• AKOS000544790
• 2,1,3-Benzothiadiazole, 4,6-dinitro-
• 16408-06-3
• BYLOIWCTRDPRTP-UHFFFAOYSA-N
• CHEMBL206140
• 4,6-dinitrobenzo[c][1,2,5]thiadiazole
• NSC202427
• BDBM50182130
• 4,6-Dinitro-2,1,3-benzothiadiazole #
• NCI60_001699
• NSC-202427
• 5,7-dinitro-2,1,3-benzothiadiazole
• PD181957
• DTXSID90308123
• TZ4RRX7H54

• Inchi： 1S/C6H2N4O4S/c11-9(12)3-1-4-6(8-15-7-4)5(2-3)10(13)14/h1-2H
• InChI Key： BYLOIWCTRDPRTP-UHFFFAOYSA-N
• SMILES： S1N=C2C=C(C=C(C2=N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.97976
• Monoisotopic Mass: 225.97967573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 112.06